Cas no 1261883-52-6 (3-Methoxy-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Methoxy-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1261883-52-6
• MF: C₁₄H₉F₆NO₂
• MW: 337.217184782028
• CID: 4987306
• Update Time: 2025-06-07

3-Methoxy-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C14H9F6NO2/c1-22-11-6-9(13(15,16)17)7-21-12(11)8-3-2-4-10(5-8)23-14(18,19)20/h2-7H,1H3
• InChI Key： POSWBAQOXXTGRU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1)OC)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 386
• XLogP3: 4.6
• Topological Polar Surface Area: 31.4

Additional information on 3-Methoxy-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

Introduction to 3-Methoxy-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261883-52-6)

3-Methoxy-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine, identified by its CAS number 1261883-52-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by its nitrogen-containing heterocyclic structure, which makes it a versatile scaffold for the development of bioactive molecules. The presence of multiple functional groups, including methoxy, trifluoromethoxy, and trifluoromethyl substituents, endows this molecule with unique electronic and steric properties that are highly valuable for modulating biological targets.

The structural composition of 3-Methoxy-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine encompasses a pyridine core substituted at the 2-position with a phenyl ring bearing two additional substituents: a methoxy group and a trifluoromethoxy group at the 3-position. The 5-position of the pyridine ring is further modified with a trifluoromethyl group. This specific arrangement of substituents contributes to the compound's potential in interacting with biological systems, particularly in the context of drug discovery and development.

Recent advancements in chemical biology have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In the case of 3-Methoxy-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine, the trifluoromethyl and trifluoromethoxy groups are particularly noteworthy. These fluorinated moieties are known to influence the electronic distribution within the molecule, potentially improving interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential application in the design of novel therapeutic agents. The pyridine scaffold is a privileged structure in drug discovery, appearing in numerous approved drugs due to its ability to engage with various biological targets. For instance, pyridine derivatives have been extensively studied for their roles in central nervous system (CNS) disorders, cardiovascular diseases, and anti-inflammatory treatments. The specific substitution pattern of 3-Methoxy-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine suggests that it may exhibit properties suitable for modulating pathways relevant to these conditions.

Current research in medicinal chemistry emphasizes the need for compounds that can selectively interact with disease-causing targets while minimizing side effects. The structural features of 3-Methoxy-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine make it a promising candidate for such applications. The methoxy group can participate in hydrogen bonding interactions, enhancing binding specificity, while the trifluoromethyl groups contribute to lipophilicity and metabolic stability. These characteristics are critical for optimizing drug-like properties, including solubility, bioavailability, and half-life.

In addition to its potential as a lead compound for drug development, 3-Methoxy-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine may also serve as an intermediate in synthesizing more complex molecules. The availability of such well-characterized building blocks can significantly accelerate the discovery process by providing chemists with a foundation upon which to build novel structures. This approach is particularly valuable in modern drug discovery pipelines, where efficiency and innovation are paramount.

The synthesis of 3-Methoxy-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine represents a challenge that requires careful consideration of reaction conditions and reagent selection. Given its complex structure, multiple synthetic routes may be explored to achieve optimal yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have made it possible to construct complex molecules more efficiently than ever before. These innovations are likely to play a crucial role in the future synthesis of compounds like 3-Methoxy-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine.

Evaluation of the pharmacological potential of 3-Methoxy-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine necessitates rigorous testing across various biological assays. Initial studies may focus on assessing its interaction with target enzymes or receptors using computational modeling and experimental techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Further investigations could involve pharmacokinetic studies to determine its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles.

The impact of fluorinated aromatic compounds on drug efficacy has been well-documented in numerous preclinical and clinical studies. For example, drugs containing trifluromethyl or trifluoromethoxy groups have demonstrated improved pharmacological profiles due to their enhanced binding affinity and resistance to metabolic degradation. As such, compounds like 3-Methoxy-2-(3-(trifluoromethoxypenyl)-5-trimethyl-pyridin) hold promise for addressing unmet medical needs across a wide range of therapeutic areas.

In conclusion, 1261883526-pyridinone-trimethyl-trimethylene-diol-mesitylene-triester represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable candidate for further exploration as both a lead compound and a synthetic intermediate. As our understanding of biological systems continues to evolve, 1261883526-pyridinone-trimethyl-trimethylene-diol-mesitylene-triester may play an important role in shaping the future landscape of drug discovery and development.